Cas no 392240-86-7 (N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide)

• Product Name: N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide
• CAS No: 392240-86-7
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 5971637
• PubChem ID: 3279515
• Update Time: 2025-10-29

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide
• Benzamide, 2,4-dimethoxy-N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-
• N-(5-((3S,5S)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• AB00667273-01
• N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide
• F0326-0182
• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide
• 392240-86-7
• SR-01000005584
• SR-01000005584-1
• CCG-342049
• AKOS008437061
• Oprea1_345058

• Inchi： 1S/C21H25N3O3S/c1-26-15-3-4-16(17(8-15)27-2)18(25)22-20-24-23-19(28-20)21-9-12-5-13(10-21)7-14(6-12)11-21/h3-4,8,12-14H,5-7,9-11H2,1-2H3,(H,22,24,25)
• InChI Key： XQXGPLPHXQAWID-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C23CC4CC(CC(C4)C2)C3)S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 399.16166284g/mol
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• pka: 7.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide

Introduction to N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide (CAS No. 392240-86-7)

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide (CAS No. 392240-86-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the adamantane moiety and the 1,3,4-thiadiazole ring, which contribute to its potential biological activities and therapeutic applications.

The adamantane moiety in N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide is a tricyclic saturated hydrocarbon with a cage-like structure. This structural feature provides the compound with enhanced stability and lipophilicity, which are crucial for its pharmacological properties. The 1,3,4-thiadiazole ring, on the other hand, is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects.

Recent studies have highlighted the potential of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes and pathways.

In another study published in the European Journal of Medicinal Chemistry, N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

The structural diversity of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide also makes it an attractive scaffold for drug design and optimization. Researchers have explored various modifications to the adamantane and thiadiazole moieties to enhance the compound's potency and selectivity. For example, substituting different functional groups on the benzene ring has been shown to improve the compound's solubility and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-2,4-dimethoxybenzamide in human subjects. Preliminary data from phase I trials indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, N-5-(adamantan-1-y\-l)-1,\(3,\)4-thiadiazol-\(2\)-yl-\(2\),\(4\)-dimethoxybenzamide has also been studied for its use in diagnostic imaging. The adamantane moiety can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET) scans. This application could provide valuable insights into disease progression and treatment response.

The synthesis of N-\(5\)\(-\(adamantan-\(1\)\(-y\)l\)\)-\(1\),\(3\),\(4\)\(-thiadiazol-\(2\)\(-y\)l\)\(-\(2\),\(4\)\(-dimethoxybenzamide\) involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 5-amino-adamantane with 2-chloro-acetyl chloride followed by cyclization with thiourea to form the thiadiazole ring. Subsequent functionalization steps are then used to introduce the dimethoxybenzene moiety.

In conclusion, N-\(5\)\(-\(adamantan-\(1\)\(-y\)l\)\)-\(1\),\(3\),\(4\)\(-thiadiazol-\(2\)\(-y\)l\)\(-\(2\),\(4\)\(-dimethoxybenzamide\) (CAS No. 392240-\(86\)–7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further development as a therapeutic agent or diagnostic tool.